N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2-(thiophen-2-yl)acetamide
Description
N-(2-(1-methyl-4-(thiophen-2-yl)-1H-imidazol-2-yl)ethyl)-2-(thiophen-2-yl)acetamide is a useful research compound. Its molecular formula is C16H17N3OS2 and its molecular weight is 331.45. The purity is usually 95%.
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Scientific Research Applications
Coordination Complexes and Antioxidant Activity
Research into pyrazole-acetamide derivatives, similar in structural complexity to the compound of interest, has led to the development of novel Co(II) and Cu(II) coordination complexes. These complexes have been studied for their self-assembly processes influenced by hydrogen bonding and their significant antioxidant activities. Such studies underscore the potential for similar acetamide derivatives in creating complexes with unique structural properties and biological activities (Chkirate et al., 2019).
Anticancer and Antibacterial Activities
Compounds structurally related to the one have been synthesized and evaluated for their anticancer and antibacterial activities. For instance, 5-methyl-4-phenyl thiazole derivatives have shown selective cytotoxicity against human lung adenocarcinoma cells, suggesting a potential pathway for the development of targeted anticancer therapies (Evren et al., 2019). Additionally, imidazole derivatives have been designed targeting the dihydropteroate synthase enzyme, exhibiting appreciable antibacterial activity against various bacterial strains, including drug-resistant ones (Daraji et al., 2021).
Catalysis and Chemical Synthesis
The catalytic potential of imidazole-based acetamide derivatives in chemical reactions has been explored, with manganese(II) complexes showing efficacy as catalysts for alkene epoxidation. This indicates the utility of such compounds in facilitating organic transformations, possibly including those relevant to the compound of interest (Serafimidou et al., 2008).
Insecticidal Activities
The synthesis of novel heterocycles incorporating a thiadiazole moiety, starting from a cyano-N-(5-ethyl-1,3,4-thiadiazol-2-yl)acetamide precursor, has led to compounds with promising insecticidal activity against the cotton leafworm. This suggests a potential application for structurally related acetamides in developing new insecticidal agents (Fadda et al., 2017).
properties
IUPAC Name |
N-[2-(1-methyl-4-thiophen-2-ylimidazol-2-yl)ethyl]-2-thiophen-2-ylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H17N3OS2/c1-19-11-13(14-5-3-9-22-14)18-15(19)6-7-17-16(20)10-12-4-2-8-21-12/h2-5,8-9,11H,6-7,10H2,1H3,(H,17,20) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKYBNYOMBLMOMX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(N=C1CCNC(=O)CC2=CC=CS2)C3=CC=CS3 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H17N3OS2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
331.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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